3-Fluoro-4-(2-methylphenyl)benzoic acid
Overview
Description
3-Fluoro-4-(2-methylphenyl)benzoic acid is a chemical compound that is part of the benzoic acid family. It is an aryl fluorinated building block . The IUPAC name for this compound is 2-fluoro-2’-methyl [1,1’-biphenyl]-4-carboxylic acid . The CAS number for this compound is 1261952-70-8 .
Molecular Structure Analysis
The molecular formula of this compound is C14H11FO2 . The InChI code is 1S/C14H11FO2/c1-9-4-2-3-5-11(9)12-8-10(14(16)17)6-7-13(12)15/h2-8H,1H3,(H,16,17) .Physical And Chemical Properties Analysis
The molecular weight of this compound is 230.24 . It is a white crystalline powder .Scientific Research Applications
Metabolic Pathways and Environmental Impact
- Anaerobic Degradation Pathway : The research by Londry and Fedorak (1993) explores the anaerobic degradation of m-cresol in a methanogenic consortium. The study highlights the transformation of m-cresol into 4-hydroxy-2-methylbenzoic acid and eventually into benzoic acid. Notably, fluorinated metabolites, including 3-fluoro-4-hydroxybenzoic acid, were identified during this process, providing insights into the environmental impact of such compounds (Londry & Fedorak, 1993).
Chemical Properties and Molecular Interactions
- Structure-Metabolism Relationships : Ghauri et al. (1992) conducted a study on substituted benzoic acids, including 3-fluorobenzoic acid, to understand their metabolic fate in rats. This research provides valuable information on the physicochemical properties and metabolic pathways of these compounds, relevant to the study of 3-fluoro-4-(2-methylphenyl)benzoic acid (Ghauri et al., 1992).
Application in Advanced Materials
- Fluorinated Benzoic Acids in Supramolecular Chemistry : Nishiguchi et al. (2012) explored the use of methylphenylethynyl benzoic acid derivatives in supramolecular chemistry. The study highlights how the position of methyl substituents affects the solid-state circular dichroism properties of these compounds, a concept that can be extended to the study of this compound in similar applications (Nishiguchi et al., 2012).
Molecular Synthesis and Pharmacological Potential
- Synthesis of Fluorinated Thiadiazolotriazinones : Holla, Bhat, and Shetty (2003) investigated the synthesis of new fluorine-containing compounds for potential antibacterial applications. Their work includes the use of 4-fluorobenzoic acid, a compound structurally related to this compound, demonstrating the potential pharmacological applications of such fluorinated benzoic acids (Holla, Bhat, & Shetty, 2003).
Safety and Hazards
3-Fluoro-4-(2-methylphenyl)benzoic acid is considered hazardous. It may cause skin and eye irritation, and may be harmful if swallowed . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and washing thoroughly after handling .
properties
IUPAC Name |
3-fluoro-4-(2-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO2/c1-9-4-2-3-5-11(9)12-7-6-10(14(16)17)8-13(12)15/h2-8H,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHTLOVZYMOLAMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=C(C=C(C=C2)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70681401 |
Source
|
| Record name | 2-Fluoro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70681401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
874133-65-0 |
Source
|
| Record name | 2-Fluoro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70681401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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